Cas no 2137570-94-4 (2,2-difluoro-3-{hexahydro-1H-furo[3,4-c]pyrrol-5-yl}propan-1-amine)

• Product Name: 2,2-difluoro-3-{hexahydro-1H-furo[3,4-c]pyrrol-5-yl}propan-1-amine
• CAS No: 2137570-94-4
• MF: C₉H₁₆F₂N₂O
• MW: 206.232949256897
• CID: 6022884
• PubChem ID: 165467581
• Update Time: 2025-05-26

2,2-difluoro-3-{hexahydro-1H-furo[3,4-c]pyrrol-5-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137570-94-4
• 2,2-difluoro-3-{hexahydro-1H-furo[3,4-c]pyrrol-5-yl}propan-1-amine
• EN300-788609

• Inchi： 1S/C9H16F2N2O/c10-9(11,5-12)6-13-1-7-3-14-4-8(7)2-13/h7-8H,1-6,12H2
• InChI Key： OMEJGOIVHWJMJJ-UHFFFAOYSA-N
• SMILES： FC(CN)(CN1CC2COCC2C1)F

Computed Properties

• Exact Mass: 206.12306946g/mol
• Monoisotopic Mass: 206.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.5Ų

Additional information on 2,2-difluoro-3-{hexahydro-1H-furo[3,4-c]pyrrol-5-yl}propan-1-amine

Introduction to 2,2-difluoro-3-{hexahydro-1H-furo[3,4-c]pyrrol-5-yl}propan-1-amine (CAS No. 2137570-94-4)

2,2-difluoro-3-{hexahydro-1H-furo[3,4-c]pyrrol-5-yl}propan-1-amine, identified by the CAS number 2137570-94-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a fused heterocyclic system, which is a hallmark of many bioactive scaffolds. The presence of fluorine atoms and a piperonyl moiety in its structure suggests potential advantages in terms of metabolic stability and binding affinity, which are critical factors in drug design.

The molecular framework of 2,2-difluoro-3-{hexahydro-1H-furo[3,4-c]pyrrol-5-yl}propan-1-amine consists of a hexahydrofuro[3,4-c]pyrrole ring system linked to a propylamine side chain. This unique arrangement creates a three-dimensional structure that may facilitate interactions with biological targets. The fluorine substituents at the 2-position of the propyl group are particularly noteworthy, as they can modulate the electronic properties of the molecule and enhance its pharmacokinetic profile.

In recent years, there has been growing interest in the development of novel compounds with fused heterocyclic cores for their potential applications in treating various diseases. The hexahydro-1H-furo[3,4-c]pyrrole scaffold, in particular, has been explored in several drug discovery programs due to its ability to mimic natural products and exhibit diverse biological activities. Studies have shown that derivatives of this scaffold can interact with enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of 2,2-difluoro-3-{hexahydro-1H-furo[3,4-c]pyrrol-5-yl}propan-1-amine is its potential as a lead compound for further medicinal chemistry optimization. The combination of a rigid piperonyl ring and a flexible propylamine side chain provides a balance between structural stability and conformational flexibility. This balance is essential for achieving high binding affinity and selectivity against biological targets. Additionally, the fluorine atoms can serve as handles for further functionalization, allowing chemists to fine-tune the properties of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies suggest that 2,2-difluoro-3-{hexahydro-1H-furo[3,4-c]pyrrol-5-yl}propan-1-amine may interact with proteins involved in inflammatory responses and cancer pathways. These interactions could make it a valuable starting point for developing novel therapeutic agents. For instance, preliminary data indicate that analogs of this compound may inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets in the management of pain and inflammation.

The synthesis of 2,2-difluoro-3-{hexahydro-1H-furo[3,4-c]pyrrol-5-yl}propan-1-amine presents both challenges and opportunities for synthetic chemists. The construction of the hexahydrofuro[3,4-c]pyrrole core requires multi-step reactions involving cyclization and reduction steps. The introduction of fluorine atoms at the 2-position adds another layer of complexity but also opens up possibilities for generating enantiomerically pure compounds through asymmetric synthesis techniques. Such techniques are becoming increasingly important in drug development due to the high efficacy often observed with chiral drugs.

In conclusion,2,2-difluoro-3-{hexahydro-1H-furo[3,4-c]pyrrol}-5-ylopane-propanamido (CAS No. 2137570 94 4) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a lead molecule or intermediate in drug discovery programs targeting inflammation,cancer,and other diseases.Current research efforts are focused on optimizing its pharmacological properties through structural modifications and exploring its interactions with biological targets using both experimental and computational approaches.